Cas no 1807002-67-0 (2-Bromo-5-methyl-3-nitrobenzyl alcohol)

• Product Name: 2-Bromo-5-methyl-3-nitrobenzyl alcohol
• CAS No: 1807002-67-0
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 5001318
• Update Time: 2025-08-05

2-Bromo-5-methyl-3-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methyl-3-nitrobenzyl alcohol

• Inchi： 1S/C8H8BrNO3/c1-5-2-6(4-11)8(9)7(3-5)10(12)13/h2-3,11H,4H2,1H3
• InChI Key： JKBHSQQGGOMEOG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C)C=C1CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes